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Compound of Interest

2-Methoxyethyl 4-
Compound Name:
methylbenzenesulfonate

Cat. No.: B609234

CAS Number: 17178-10-8

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals interested in the properties, synthesis, and applications of
2-Methoxyethyl 4-methylbenzenesulfonate. This versatile reagent, also known as 2-
methoxyethyl tosylate, is a valuable building block in organic synthesis, particularly in the
development of novel pharmaceutical agents.

Chemical and Physical Properties

2-Methoxyethyl 4-methylbenzenesulfonate is a stable and effective alkylating agent. Its
physical and chemical properties are summarized in the table below, providing a quick
reference for laboratory use.[1][2][3]
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Property Value Source
CAS Number 17178-10-8 [4][5][6][7]
Molecular Formula C10H1404S [1][6]
Molecular Weight 230.28 g/mol [1][6]
Appearance Colorless to pale yellow liquid [3]
Melting Point 10 °C [2]

Boiling Point 141 °C [2]

Purity Typically >98% [1]

Spectral Data

While high-resolution spectra are not readily available in public domains, the expected spectral
characteristics can be inferred from the structure and data for analogous compounds.

1H NMR: The proton NMR spectrum is expected to show characteristic peaks for the aromatic
protons of the tosyl group, the methyl group on the benzene ring, and the protons of the
methoxyethyl group.

13C NMR: The carbon NMR spectrum will display distinct signals for the carbons of the benzene
ring, the methyl group, the sulfonate group, and the methoxyethyl chain.

IR Spectroscopy: The infrared spectrum should exhibit strong absorption bands corresponding
to the S=0 stretching of the sulfonate group, as well as C-O and C-H stretching vibrations.

Mass Spectrometry: The mass spectrum would show the molecular ion peak and characteristic
fragmentation patterns corresponding to the tosyl and methoxyethyl moieties.

Synthesis and Experimental Protocols

The primary method for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate is the
esterification of 2-methoxyethanol with 4-toluenesulfonyl chloride (TsCl) in the presence of a
base.
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Experimental Protocol: Synthesis of a Related
Compound, 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-
Methylbenzenesulfonate

This protocol for a structurally related compound illustrates the general methodology.[8]
Materials:

o Tri(ethylene glycol) monomethyl ether

o p-Toluenesulfonyl chloride

e Sodium hydroxide

o Tetrahydrofuran (THF)

o Water

o Methylene chloride

e Dilute HCI

e Brine

Magnesium sulfate

Procedure:

Dissolve sodium hydroxide (3.65 g, 91.3 mmol) and tri(ethyleneglycol) monomethyl ether
(10.0 g, 60.9 mmol) in a mixture of THF (140 mL) and water (20 mL).

Cool the solution in an ice bath.

Slowly add a solution of p-toluenesulfonyl chloride (12.76 g, 67.0 mmol) in THF (20 mL).

Stir the solution at 0 °C for 3 hours.

Pour the reaction mixture into ice water (50 mL).
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o Extract the mixture several times with methylene chloride.

» Wash the combined organic layers with dilute HCI and brine, then dry over MgSOa.

 Filter and remove the solvent under reduced pressure to yield the product as a colorless oil.
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Reactants Reaction Conditions
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Synthesis workflow for 2-Methoxyethyl 4-methylbenzenesulfonate.
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Applications in Drug Development

2-Methoxyethyl 4-methylbenzenesulfonate serves as a key intermediate in the synthesis of
a variety of bioactive molecules due to its ability to introduce the 2-methoxyethyl group into
target structures. This modification can influence the pharmacokinetic and pharmacodynamic
properties of a drug candidate.

Role as an Alkylating Agent

The tosylate group is an excellent leaving group, making the adjacent carbon atom susceptible
to nucleophilic attack. This reactivity is harnessed to alkylate various nucleophiles, such as
amines, phenols, and thiols, which are common functional groups in pharmaceutical scaffolds.

Synthesis of Bioactive Heterocycles

Heterocyclic compounds are fundamental to medicinal chemistry.[9] 2-Methoxyethyl 4-
methylbenzenesulfonate is employed in the alkylation of nitrogen-containing heterocycles to
produce derivatives with potential therapeutic applications. For instance, it has been used in
the synthesis of benzimidazole derivatives investigated as antihistamine agents.[4]

Application in the Synthesis of Kinase Inhibitors

Kinase inhibitors are a major class of targeted cancer therapies.[10][11][12] The introduction of
specific alkyl groups can modulate the binding affinity and selectivity of these inhibitors. While
direct synthesis of kinase inhibitors using this specific reagent is not widely documented, its
utility in modifying heterocyclic cores common in kinase inhibitors is a logical application.

Potential in Antiviral and Anticancer Drug Synthesis

The structural motifs introduced by 2-Methoxyethyl 4-methylbenzenesulfonate are present in
various antiviral and anticancer agents.[13][14][15][16] Its role as a synthetic intermediate
allows for the structural diversification of lead compounds in the development of new therapies.
For example, benzenesulfonate derivatives have shown anticancer activity.[13]
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Potential Therapeutic Areas

Core Reagent Synthetic Applications

Alkylation of I T
[ ]_ NGBS [H etgﬂgg Iftl:[l:iactgga?ffolds]
(N, 0, S) Y ——

Click to download full resolution via product page

Application workflow in drug discovery.

Safety and Handling

Appropriate safety precautions should be taken when handling 2-Methoxyethyl 4-
methylbenzenesulfonate. It is advisable to work in a well-ventilated fume hood and wear
personal protective equipment, including gloves and safety glasses. For detailed safety
information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

2-Methoxyethyl 4-methylbenzenesulfonate is a valuable and versatile reagent in the field of
drug discovery and development. Its utility as an alkylating agent for the introduction of the 2-
methoxyethyl moiety allows for the synthesis and modification of a wide range of bioactive
molecules. This guide provides a foundational understanding of its properties, synthesis, and
applications, empowering researchers to effectively utilize this compound in their synthetic
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 2-Methoxyethyl 4-
methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609234#2-methoxyethyl-4-methylbenzenesulfonate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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